![molecular formula C11H15NO3 B1382288 4-(2,6-Dimethyl-4-oxo-1,4-dihydropyridin-1-yl)butanoic acid CAS No. 933690-54-1](/img/structure/B1382288.png)
4-(2,6-Dimethyl-4-oxo-1,4-dihydropyridin-1-yl)butanoic acid
Overview
Description
“4-(2,6-Dimethyl-4-oxo-1,4-dihydropyridin-1-yl)butanoic acid” is a chemical compound with the molecular formula C11H15NO3 . Its IUPAC name is 4-(2,6-dimethyl-4-oxo-1(4H)-pyridinyl)benzoic acid . The compound has a molecular weight of 243.26 .
Synthesis Analysis
The synthesis of 1,4-dihydropyridine derivatives, which includes “this compound”, has been a subject of research . The construction of 1,4-DHP with structural and functional modifications using multi-component one-pot and green synthetic methodologies has been highlighted .Molecular Structure Analysis
The InChI code for this compound is 1S/C14H13NO3/c1-9-7-13(16)8-10(2)15(9)12-5-3-11(4-6-12)14(17)18/h3-8H,1-2H3,(H,17,18) .Scientific Research Applications
Recent Trends in Synthesis
4-(2,6-Dimethyl-4-oxo-1,4-dihydropyridin-1-yl)butanoic acid is part of the 1,4-dihydropyridines (DHP) class of compounds, recognized for their significant presence in various biological applications. They are commonly used as a core structure in drugs and as a starting material in synthetic organic chemistry. Recent advancements in synthesis methods, particularly atom economy reactions, have been highlighted as efficient and environmentally benign approaches for producing bioactive 1,4-DHPs. The Hantzsch Condensation reaction has been predominantly used in the preparation of 1,4-DHPs, offering a potential for creating more biologically active compounds through the modification of active methylene groups used in the DHP synthesis (Sohal, 2021).
Therapeutic Applications
1,4-DHP derivatives, like this compound, have shown a wide array of therapeutic effects. They act prominently as Voltage-Gated Calcium Channel (VGCC) antagonists and exhibit a diverse range of therapeutic properties including antihypertensive, anti-anginal, anti-tumor, anti-inflammatory, anti-tubercular, anti-cancer, anti-hyperplasia, anti-mutagenic, anti-dyslipidemic, and anti-ulcer effects. This highlights the multifunctionality of the 1,4-DHP nucleus, indicating its potential as a base for derivatives with varying therapeutic effects. The study also emphasizes the need for continued research into this nucleus, suggesting it as a successful matrix for medicinal agents (Mishra, Bajpai, & Rai, 2019).
Environmental Interactions
The environmental interactions and fate of related compounds have been extensively studied. For instance, research on the sorption of 2,4-dichlorophenoxyacetic acid (2,4-D) and related compounds indicates that soil organic matter and iron oxides are significant sorbents. This suggests potential environmental implications for the distribution and bioavailability of compounds like this compound, although direct research on this specific compound may be necessary to understand its distinct environmental interactions (Werner, Garratt, & Pigott, 2012).
Future Directions
Mechanism of Action
Target of Action
Similar compounds in the 1,4-dihydropyridine class are known to target calcium channels .
Mode of Action
It’s worth noting that 1,4-dihydropyridines, a class of compounds to which this molecule belongs, typically act as calcium channel blockers . They inhibit the influx of calcium ions into cardiac and smooth muscle cells, reducing muscle contractility.
Biochemical Pathways
By analogy with other 1,4-dihydropyridines, it can be inferred that this compound may affect calcium-dependent signaling pathways .
Pharmacokinetics
It is known that the compound is soluble in organic solvents , which may influence its absorption and distribution.
Result of Action
As a potential calcium channel blocker, it could lead to a decrease in muscle contractility .
Action Environment
It is known that the compound is stable under normal storage conditions .
Properties
IUPAC Name |
4-(2,6-dimethyl-4-oxopyridin-1-yl)butanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO3/c1-8-6-10(13)7-9(2)12(8)5-3-4-11(14)15/h6-7H,3-5H2,1-2H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOYSZORDYPABLU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)C=C(N1CCCC(=O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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